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Compound of Interest

Compound Name: (2-Phenylthiazol-4-yl)methanol

Cat. No.: B1305949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for (2-
Phenylthiazol-4-yl)methanol, a heterocyclic compound of interest in pharmaceutical research.

Due to the limited availability of specific toxicological data for this compound, this guide

amalgamates information from available safety data sheets for structurally similar compounds,

general principles for handling powdered active pharmaceutical ingredients (APIs), and

published research on related thiazole derivatives.

Chemical and Physical Properties
(2-Phenylthiazol-4-yl)methanol is a crystalline powder. A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of (2-Phenylthiazol-4-yl)methanol
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Property Value Reference

CAS Number 23780-13-4 [1]

Molecular Formula C₁₀H₉NOS [1]

Molecular Weight 191.25 g/mol [1]

Appearance Cream crystalline powder [1]

Melting Point 65 °C [1]

Storage Temperature
2-8°C, sealed in a dry

environment
[1]

Hazard Identification and GHS Classification
(2-Phenylthiazol-4-yl)methanol is classified as a hazardous substance. The Globally

Harmonized System (GHS) classification is summarized in Table 2.

Table 2: GHS Hazard Classification for (2-Phenylthiazol-4-yl)methanol

Hazard Class Hazard Statement Signal Word Pictogram

Acute toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation
Warning

Serious eye

damage/eye irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning

Specific target organ

toxicity - Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation
Warning
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Data extrapolated from supplier safety information for (2-Phenylthiazol-4-yl)methanol and

related thiazole compounds.[2]

Toxicological Information
Specific quantitative toxicological data, such as LD50 and LC50 values for (2-Phenylthiazol-4-
yl)methanol, are not readily available in the public domain. However, studies on other thiazole

derivatives suggest potential for adverse health effects.

General Toxicity of Thiazole Derivatives: Research on various thiazole derivatives has indicated

the potential for liver and kidney damage at high doses. As a precautionary measure, it should

be assumed that (2-Phenylthiazol-4-yl)methanol may exhibit similar organ toxicity with

prolonged or high-level exposure.

Safe Handling and Personal Protective Equipment
(PPE)
Given its hazardous properties as a powdered substance, stringent handling procedures are

mandatory to minimize exposure and ensure personnel safety.

Engineering Controls:

Work with (2-Phenylthiazol-4-yl)methanol should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood.

For procedures with a high risk of dust generation, such as weighing or transferring large

quantities, the use of a powder containment hood or glove box is strongly recommended.

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required when

handling this compound.

Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye

contact.[2]

Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile rubber).[2] Gloves

should be inspected before use and replaced immediately if contaminated or damaged.
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Respiratory Protection: For operations where dust generation is likely and engineering

controls are not sufficient to maintain exposure below acceptable limits, a NIOSH-approved

particulate respirator (e.g., N95 or higher) should be worn.[2]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect

the skin.[2] Ensure that skin is not exposed.

The following diagram illustrates the logical workflow for selecting appropriate personal

protective equipment.

Start: Handling
(2-Phenylthiazol-4-yl)methanol

Assess Risk of
Exposure

Low Risk
(e.g., small quantities,

 in solution)Low

High Risk
(e.g., weighing powder,

 potential for dust)

High

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Enhanced PPE:
- Safety Goggles/Face Shield

- Nitrile Gloves
- Lab Coat/Apron

- Particulate Respirator (N95+)

Proceed with
Experiment

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) Selection Workflow.

First Aid Measures
In the event of exposure to (2-Phenylthiazol-4-yl)methanol, immediate action is critical.

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing.[2] If the person feels unwell, seek medical attention.

Skin Contact: Immediately remove contaminated clothing.[2] Wash the affected area with

plenty of soap and water.[2] If skin irritation occurs, get medical advice/attention.[2]

Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses, if

present and easy to do. Continue rinsing.[2] If eye irritation persists, get medical

advice/attention.[2]
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Ingestion: If swallowed, call a poison center or doctor/physician if you feel unwell.[2] Rinse

mouth. Do NOT induce vomiting.

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Recommended storage temperature is between 2-8°C.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.

Do not allow the product to enter drains or waterways.[2]

Experimental Protocols
While a specific, validated protocol for the synthesis of (2-Phenylthiazol-4-yl)methanol is not

readily available, a general procedure for the synthesis of similar 4-substituted-2-phenylthiazole

derivatives can be adapted from the Hantzsch thiazole synthesis.

General Synthesis Protocol (Adapted):

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, combine an appropriate α-haloketone precursor with thiobenzamide in a suitable

solvent such as ethanol.

Reaction: Heat the mixture to reflux for several hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. The product

may precipitate out of the solution. If not, the solvent can be removed under reduced

pressure.
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Purification: The crude product can be purified by recrystallization from a suitable solvent

(e.g., ethanol, methanol, or a mixture of solvents) or by column chromatography on silica gel.

Note: This is a generalized protocol and the specific reaction conditions (reagents, solvent,

temperature, and time) will need to be optimized for the synthesis of (2-Phenylthiazol-4-
yl)methanol.

Potential Biological Activity and Signaling Pathways
Specific biological activities and signaling pathways for (2-Phenylthiazol-4-yl)methanol have

not been documented. However, research on other 2-phenylthiazole derivatives has revealed a

range of biological effects, offering potential avenues for investigation.

Antifungal Activity: Some 2-phenylthiazole derivatives have been shown to act as inhibitors

of lanosterol 14α-demethylase (CYP51), an essential enzyme in fungal ergosterol

biosynthesis. This inhibition disrupts the fungal cell membrane integrity.

Chitin Synthase Inhibition: Other studies on 2-phenylthiazole compounds have indicated that

they may affect fungal growth by interfering with chitin synthase-related metabolic reactions.

Anticancer Activity: Certain N-(4-phenylthiazol-2-yl)cinnamamide derivatives have

demonstrated anti-proliferative activities in various cancer cell lines, with some inducing

apoptosis.

The following diagram illustrates a potential mechanism of action for 2-phenylthiazole

derivatives as antifungal agents targeting the ergosterol biosynthesis pathway.
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Figure 2: Potential Antifungal Mechanism of 2-Phenylthiazole Derivatives.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS). Researchers and scientists must consult the most up-to-

date SDS for (2-Phenylthiazol-4-yl)methanol from their supplier before handling the material

and should always perform a thorough risk assessment before commencing any experimental

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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